Cas no 2172258-94-3 (4-iodo-3,3-dimethylbutanoic acid)

• Product Name: 4-iodo-3,3-dimethylbutanoic acid
• CAS No: 2172258-94-3
• MF: C₆H₁₁IO₂
• MW: 242.054814577103
• CID: 5213310
• PubChem ID: 88611220
• Update Time: 2025-06-09

4-iodo-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-iodo-3,3-dimethylbutanoic acid

• Inchi： 1S/C6H11IO2/c1-6(2,4-7)3-5(8)9/h3-4H2,1-2H3,(H,8,9)
• InChI Key： QQRJZOKXPFTTQW-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C)(C)CI

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 4-iodo-3,3-dimethylbutanoic acid

Recent Advances in the Application of 4-iodo-3,3-dimethylbutanoic acid (CAS: 2172258-94-3) in Chemical Biology and Pharmaceutical Research

4-iodo-3,3-dimethylbutanoic acid (CAS: 2172258-94-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This compound, characterized by its iodo and dimethyl functional groups, serves as a valuable intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors and radiopharmaceuticals. The compound's ability to undergo selective chemical transformations makes it a promising candidate for further exploration in medicinal chemistry.

One of the key areas of research involving 4-iodo-3,3-dimethylbutanoic acid is its role in the synthesis of targeted therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of covalent inhibitors for specific protein targets. The iodine moiety in the compound allows for efficient radiolabeling, which is crucial for imaging and diagnostic applications. Additionally, the dimethyl groups contribute to the stability of the molecule, enhancing its pharmacokinetic properties. These findings underscore the compound's potential as a multifunctional building block in drug design.

Recent advancements in synthetic methodologies have further expanded the applications of 4-iodo-3,3-dimethylbutanoic acid. A study in Organic Letters (2023) reported a novel catalytic system that enables the efficient incorporation of this compound into complex molecular architectures. This breakthrough has opened new avenues for the synthesis of structurally diverse compounds with potential therapeutic benefits. The study also highlighted the compound's compatibility with various reaction conditions, making it a versatile tool for synthetic chemists.

In the context of radiopharmaceuticals, 4-iodo-3,3-dimethylbutanoic acid has shown promise as a precursor for the development of PET (Positron Emission Tomography) tracers. A recent publication in the Journal of Nuclear Medicine (2023) detailed its use in the synthesis of iodine-124 labeled compounds, which are valuable for imaging and therapeutic applications. The study emphasized the compound's high radiochemical yield and stability, making it an attractive option for radiopharmaceutical development.

Despite these promising developments, challenges remain in the large-scale production and application of 4-iodo-3,3-dimethylbutanoic acid. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its potential in the pharmaceutical industry. Ongoing research is focused on optimizing synthetic routes and exploring new applications, with the aim of overcoming these barriers. Collaborative efforts between academia and industry are expected to drive further innovation in this area.

In conclusion, 4-iodo-3,3-dimethylbutanoic acid (CAS: 2172258-94-3) represents a valuable compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and functional versatility make it a promising candidate for drug discovery, radiopharmaceuticals, and synthetic chemistry. Continued research and development efforts are likely to uncover new opportunities for this compound, further solidifying its role in advancing the field of medicinal chemistry.